Cas no 14337-43-0 (Ethyl 2-Chloro-2-hydroxyiminoacetate)

• Product Name: Ethyl 2-Chloro-2-hydroxyiminoacetate
• CAS No: 14337-43-0
• MF: C₄H₆ClNO₃
• MW: 151.548340320587
• MDL: MFCD10698667
• CID: 49742
• PubChem ID: 9576005
• Update Time: 2025-11-02

Ethyl 2-Chloro-2-hydroxyiminoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Chloro-2-(hydroxyimino)acetate
• ethyl chlorooximidoacetate
• 2-Chloro-2-hydroxyiminoacetic acid ethyl ester
• (Z)-ethyl 2-chloro-2-(hydroxyimino)acetate
• Ethyl 2-Chloro-2-hydroxyiminoacetate
• Ethyl-2-Chloro-2-(hydroxyimino)acetate
• 2-Chloro-2-(hydroxyimino)acetic Acid Ethyl Ester
• Ethylchloroximidoacetate
• α-Chloroglyoxalic Acid Ethyl Ester Oxime
• Aceticacid, chloro(hydroxyimino)-, ethyl ester (9CI)
• Glyoxylic acid, chloro-, ethylester, 2-oxime (8CI)
• Glyoxylic acid, chloro-, ethyl ester, oxime (6CI)
• (Carbethoxy)chloroformaldoxime
• (Chloro)(hydroxyimino)acetic acid ethyl ester
• (Ethoxycarbonyl)formohydroxamoyl chloride
• (Ethoxycarbonyl)hydroxamic acidchloride
• Ethyl(chloroximino)glyoxylate
• Ethylchloro(hydroxyimino)acetate
• Ethyl chloro(hydroxyimino)acetete
• Ethylchloro(oximido)acetate
• Ethyl chloro(oximino)acetate
• Ethyl chloroglyoxylate2-oxime
• CHLOROOXIME
• AKOS MSC-0743
• ZERENEX ZX011529
• TIMTEC-BB SBB009890
• Ethylchloroximide acetate
• ETHYL CHLOROOXIMINOACETATE
• 2-chloro-2-hydroxyiminocetic
• Ethyl chloroximidoacetate
• Ethyl 2-chloro-2-(
• Ethyl 2-chloro-2-(hydroxyimino)acetate 97%
• (2Z)-2-chloro-2-hydroximino-acetic acid ethyl ester
• (2Z)-2-chloro-2-hydroxyiminoacetic acid ethyl ester
• Ethyl 2-chloro-2-(hydroxyimino)ethanoate
• 2-chloro-2-hydroximino-acetic acid ethyl ester
• ethyl (2Z)-2-chloro-2-hydroxyiminoacetate
• J-200099
• EN300-97812
• A19739
• 95080-93-6
• UXOLDCOJRAMLTQ-ZZXKWVIFSA-N
• (E)-ethyl 2-chloro-2-(hydroxyimino)-acetate
• ETHYL (2E)-2-CHLORO-2-(HYDROXYIMINO)ACETATE
• 14337-43-0
• ethyl (E)-2-chloro-2-(hydroxyimino)acetate
• MFCD00010209
• AM20080328
• 861135-87-7
• CS-D1024
• STR08665
• ethyl (2Z)-2-chloro-2-(hydroxyimino)acetate
• ethyl (2E)-chloro(hydroxyimino)acetate
• Ethyl (2Z)-chloro(hydroxyimino)ethanoate #
• ethyl chloro-oximidoacetate
• (Z)-ethyl2-chloro-2-(hydroxyimino)acetate
• Ethyl 2-chloro-2-(hydroxyimino)acetate, 97%
• AKOS004115392
• (E)-ETHYL 2-CHLORO-2-(HYDROXYIMINO)ACETATE
• Chloro oxime
• ethyl chloro oximidoacetate
• ethyl chlorooximido acetate
• Ethyl chloro oximido acetate
• Chloroacetic acid, 2-oxime, ethyl ester
• BBL013029
• ALBB-021946
• STK803584
• Ethyl (2Z)-chloro(hydroxyimino)ethanoate
• Acetic acid, chloro(hydroxyimino)-, ethyl ester, (2Z)-

• MDL： MFCD10698667
• Inchi： 1S/C4H6ClNO3/c1-2-9-4(7)3(5)6-8/h8H,2H2,1H3/b6-3-
• InChI Key： UXOLDCOJRAMLTQ-UTCJRWHESA-N
• SMILES： Cl/C(/C(=O)OCC)=N\O
• BRN： 606193

Computed Properties

• Exact Mass: 151.00400
• Monoisotopic Mass: 151.003621
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.36
• Melting Point: 70-76 °C (lit.)
• Boiling Point: 230.5 °C at 760 mmHg
• Flash Point: 93.2℃
• Refractive Index: 1.48
• Solubility: Soluble in methanol
• PSA: 58.89000
• LogP: 0.57600
• Sensitiveness: Moisture Sensitive/Lachrymatory
• Solubility: Not determined
• pka: 7.60±0.10(Predicted)

Ethyl 2-Chloro-2-hydroxyiminoacetate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315-H318-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 37/38-41-42/43
• Safety Instruction： S22-S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-19-21
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39;S45
• Risk Phrases：R37/38; R41; R42/43
• HazardClass：9
• PackingGroup：None
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 2-Chloro-2-hydroxyiminoacetate

Ethyl 2-Chloro-2-hydroxyiminoacetate (CAS No. 14337-43-0): Properties, Applications, and Industry Insights

Ethyl 2-Chloro-2-hydroxyiminoacetate (CAS No. 14337-43-0) is a specialized organic compound widely used in pharmaceutical and agrochemical synthesis. This ester derivative, characterized by its chloro-hydroxyimino functional group, serves as a key intermediate in the production of various bioactive molecules. Its molecular formula, C₄H₆ClNO₃, and unique reactivity make it valuable for constructing complex heterocyclic frameworks.

In recent years, the demand for Ethyl 2-Chloro-2-hydroxyiminoacetate has grown significantly due to its role in developing novel crop protection agents and pharmaceutical intermediates. Researchers frequently search for "synthesis of Ethyl 2-Chloro-2-hydroxyiminoacetate" or "applications of CAS 14337-43-0," reflecting its importance in organic synthesis. The compound's α-chloro oxime ester structure provides exceptional versatility in nucleophilic substitution reactions.

The physicochemical properties of Ethyl 2-Chloro-2-hydroxyiminoacetate include a molecular weight of 151.55 g/mol and typical ester-like solubility profiles. It demonstrates moderate stability under controlled conditions, though proper storage at 2-8°C is recommended. Analytical techniques like HPLC and NMR spectroscopy are commonly employed for purity verification, with many users searching for "spectral data of CAS 14337-43-0" for research purposes.

In pharmaceutical applications, this compound serves as a precursor for antibacterial and antifungal agents, particularly in the synthesis of oxazoline derivatives. The agrochemical industry utilizes it in developing next-generation pesticide formulations, with increasing interest in its potential for sustainable agriculture solutions. Recent patent analyses show growing innovation around "chloro-hydroxyimino acetate derivatives" in crop science.

The global market for Ethyl 2-Chloro-2-hydroxyiminoacetate reflects broader trends in fine chemical manufacturing, with Asia-Pacific emerging as a major production hub. Quality standards have become more stringent, driving searches for "high-purity CAS 14337-43-0 suppliers." Environmental considerations are shaping synthesis protocols, with researchers exploring "green chemistry approaches for chloroimino esters."

From a regulatory perspective, proper handling procedures should always be followed, though the compound doesn't fall under restricted categories. Safety data sheets emphasize standard laboratory precautions, with particular attention to its ester group reactivity. The scientific community continues to investigate new applications, as evidenced by increasing publications on "2-Chloro-2-hydroxyiminoacetate derivatives in medicinal chemistry."

Technological advancements in process chemistry have improved the commercial-scale production of Ethyl 2-Chloro-2-hydroxyiminoacetate, addressing earlier challenges in yield optimization. Current research focuses on catalytic methods and continuous flow systems, responding to industry demands for "cost-effective synthesis of specialty esters." These developments align with the broader push toward atom-efficient synthetic routes in modern chemical manufacturing.

For analytical chemists, the compound presents interesting characteristics in mass spectrometry, with its fragmentation pattern being a subject of methodological studies. Quality control protocols typically specify limits for related substances, driving the need for reliable "analytical reference standards for CAS 14337-43-0." These technical requirements underscore the compound's importance in high-value chemical production chains.

The future outlook for Ethyl 2-Chloro-2-hydroxyiminoacetate appears promising, particularly in emerging fields like bioconjugation chemistry and materials science. Its structural features continue to inspire novel applications, maintaining its relevance in both academic and industrial settings. As synthetic methodologies evolve, this versatile intermediate will likely find expanded utility across multiple chemical disciplines.